![molecular formula C16H14Cl2N2O2 B5685159 1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one](/img/structure/B5685159.png)
1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives, which have been found to exhibit a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one is not fully understood, but it is believed to act on the cholinergic system in the brain. This compound has been found to activate the alpha7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. This activation leads to the release of various neurotransmitters, including acetylcholine, dopamine, and serotonin, which are important for brain function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation in the brain and to protect neurons from damage caused by oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models of neurological disorders. In addition, this compound has been found to have analgesic properties, reducing pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been extensively studied, with a large body of literature available on its properties and potential therapeutic applications. However, this compound also has some limitations. It is not very soluble in water, which can make it difficult to administer in certain experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to design experiments to investigate its effects.
Future Directions
There are several future directions for research on 1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one. One area of interest is its potential therapeutic applications for neurological disorders, particularly Alzheimer's disease and traumatic brain injury. Further studies are needed to elucidate the precise mechanisms by which this compound exerts its neuroprotective effects and to determine the optimal dosages and administration routes for clinical use. Another area of interest is the potential use of this compound as a treatment for nicotine addiction and withdrawal. Further studies are needed to investigate its efficacy and safety in human subjects. Finally, there is potential for the development of new derivatives of this compound with improved properties and therapeutic applications.
Synthesis Methods
The synthesis of 1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one involves the reaction of 2-(2,4-dichlorophenoxy)ethylamine with 3-methyl-1,3-dihydro-2H-benzimidazol-2-one in the presence of a suitable catalyst. The reaction proceeds via nucleophilic substitution of the chlorine atoms on the phenyl ring with the amine group, followed by cyclization of the resulting intermediate to form the benzimidazole ring. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-[2-(2,4-dichlorophenoxy)ethyl]-3-methyl-1,3-dihydro-2H-benzimidazol-2-one has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. It has been found to exhibit neuroprotective, anti-inflammatory, and analgesic properties. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. In addition, this compound has been investigated as a potential treatment for nicotine addiction and withdrawal.
Properties
IUPAC Name |
1-[2-(2,4-dichlorophenoxy)ethyl]-3-methylbenzimidazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2N2O2/c1-19-13-4-2-3-5-14(13)20(16(19)21)8-9-22-15-7-6-11(17)10-12(15)18/h2-7,10H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAATXGICUHXDAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N(C1=O)CCOC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.